Cas no 179598-70-0 (Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-)
179598-70-0 structure
Product Name:Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-
CAS No:179598-70-0
MF:C9H3ClF3IN2
MW:358.486203432083
CID:113212
PubChem ID:19074950
Update Time:2025-04-18
Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)-
- 4-chloro-6-iodo-2-(trifluoromethyl)quinazoline
- 4-CHLORO-2-(TRIFLUOROMETHYL)-6-IODOQUINAZOLINE
- 179598-70-0
- DTXSID40597828
- SCHEMBL7436724
- EN300-376043
- CS-0435155
- 6-iodo-2-trifluoromethyl-4-chloroquinazoline
-
- Inchi： 1S/C9H3ClF3IN2/c10-7-5-3-4(14)1-2-6(5)15-8(16-7)9(11,12)13/h1-3H
- InChI Key： FPZIZZJDDSBKBN-UHFFFAOYSA-N
- SMILES： IC1C=CC2C(=C(N=C(C(F)(F)F)N=2)Cl)C=1
Computed Properties
- Exact Mass: 357.89779
- Monoisotopic Mass: 357.89816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM212044-1g |
4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline |
179598-70-0 | 97% | 1g |
$364 | 2021-08-04 | |
| Chemenu | CM212044-5g |
4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline |
179598-70-0 | 97% | 5g |
$779 | 2021-08-04 | |
| Chemenu | CM212044-10g |
4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline |
179598-70-0 | 97% | 10g |
$1039 | 2021-08-04 | |
| Chemenu | CM212044-25g |
4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline |
179598-70-0 | 97% | 25g |
$1870 | 2021-08-04 | |
| Chemenu | CM212044-1g |
4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline |
179598-70-0 | 97% | 1g |
$*** | 2023-03-30 | |
| Alichem | A189010859-5g |
4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline |
179598-70-0 | 97% | 5g |
$1,045.20 | 2022-04-02 | |
| Alichem | A189010859-10g |
4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline |
179598-70-0 | 97% | 10g |
$1,366.80 | 2022-04-02 | |
| Alichem | A189010859-25g |
4-Chloro-6-iodo-2-(trifluoromethyl)quinazoline |
179598-70-0 | 97% | 25g |
$2,387.88 | 2022-04-02 | |
| Enamine | EN300-376043-0.05g |
4-chloro-6-iodo-2-(trifluoromethyl)quinazoline |
179598-70-0 | 0.05g |
$612.0 | 2023-05-29 | ||
| Enamine | EN300-376043-0.1g |
4-chloro-6-iodo-2-(trifluoromethyl)quinazoline |
179598-70-0 | 0.1g |
$640.0 | 2023-05-29 |
Quinazoline,4-chloro-6-iodo-2-(trifluoromethyl)- Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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